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Compound of Interest

Compound Name: 2,2,2-Trifluoroethyl methacrylate

Cat. No.: B1197472 Get Quote

An In-depth Technical Guide to 2,2,2-Trifluoroethyl Methacrylate: Chemical and Physical

Properties

Introduction
2,2,2-Trifluoroethyl methacrylate (TFEMA) is a semifluorinated monomer with the chemical

formula C₆H₇F₃O₂.[1] It is a clear, colorless liquid at room temperature, recognized for its

unique properties conferred by the trifluoromethyl group.[2] These properties include high

chemical inertness, good wear resistance, low dielectric constant, enhanced thermal stability,

and hydrophobicity.[1][3] Consequently, TFEMA is a valuable monomer in the synthesis of

fluorinated polymers for a wide range of applications, including high-performance coatings,

adhesives, surface treatments, and biomedical materials such as dental resins.[1][2][4]

Chemical and Physical Properties
The physicochemical properties of 2,2,2-Trifluoroethyl methacrylate are summarized in the

tables below. These properties are significantly influenced by the presence of the three fluorine

atoms in its structure.[1]

General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1197472?utm_src=pdf-interest
https://www.benchchem.com/product/b1197472?utm_src=pdf-body
https://www.benchchem.com/product/b1197472?utm_src=pdf-body
https://www.smolecule.com/products/s566472
https://cymitquimica.com/cas/352-87-4/
https://www.smolecule.com/products/s566472
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2239741.htm
https://www.smolecule.com/products/s566472
https://cymitquimica.com/cas/352-87-4/
https://polysciences.com/products/222-trifluoroethyl-methacrylate
https://www.benchchem.com/product/b1197472?utm_src=pdf-body
https://www.smolecule.com/products/s566472
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₆H₇F₃O₂ [1][5][6]

Molecular Weight 168.11 g/mol [1][5]

CAS Number 352-87-4 [1][2][5][6][7]

Appearance Clear, colorless liquid [2][3][7]

Density 1.181 g/mL at 25 °C [1][8]

Boiling Point
102 °C at 760 mmHg80 °C59

°C at 100 mmHg
[1][7][8][3]

Melting Point -46.6 °C [1]

Refractive Index (n²⁰/D) 1.361 [1][3]

Flash Point 25 °C [7]

Solubility and Partition Coefficient
Property Value Reference

Water Solubility
0.04 g/L at 20 °C (practically

insoluble)
[1]

Octanol-Water Partition

Coefficient (log P)
1.51 [1]

Experimental Protocols
Synthesis of 2,2,2-Trifluoroethyl Methacrylate
A common method for the synthesis of 2,2,2-Trifluoroethyl methacrylate involves the reaction

of methacryloyl chloride with 2,2,2-trifluoroethanol.[3] A patented method describes a two-step

process starting from methacrylic acid.[9][10]

Step 1: Synthesis of Methacryloyl Chloride
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Add 120g (1 mol) of thionyl chloride and 0.8g of phenothiazine (as a polymerization inhibitor)

to a reactor equipped with a heater, stirrer, thermometer, and reflux condenser.[9]

Slowly add a mixed solution of 93g (1.1 mol) of methacrylic acid and 1 ml of DMF dropwise

under stirring at 20-25°C.[9]

Heat the reaction mixture to 50±2°C and maintain for 2 hours.[9]

Step 2: Synthesis of 2,2,2-Trifluoroethyl Methacrylate

To the obtained methacryloyl chloride, slowly add a mixed solution of 90g (0.9 mol) of 2,2,2-

trifluoroethanol and 0.4g of 4-dimethylaminopyridine (DMAP) as a catalyst.[9]

Control the reaction temperature at 60±5°C for 4 hours.[9]

After the reaction, cool the mixture to room temperature and neutralize it with a 20 wt%

NaOH solution to a pH of 7.[9]

Separate the organic layer, wash it with saturated brine, and dry it over anhydrous MgSO₄.[9]

Purify the product by distillation under reduced pressure, collecting the fraction at 45-47 °C /

140 mmHg to obtain the final product.[9]

RAFT Polymerization of 2,2,2-Trifluoroethyl Methacrylate
Reversible Addition-Fragmentation chain Transfer (RAFT) polymerization is a controlled radical

polymerization technique that can be used to synthesize polymers with well-defined

architectures. The RAFT polymerization of TFEMA has been investigated under both thermal

and photo-initiated conditions.[11]

Materials:

2,2,2-Trifluoroethyl methacrylate (TFEMA) monomer

RAFT chain transfer agent (CTA), e.g., 4-cyano-4-(2-

phenylethanesulfanylthiocarbonyl)sulfanylpentanoic acid (CTA2)[11]

Initiator (for thermal polymerization), e.g., AIBN
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Solvent (if applicable)

Thermal RAFT Polymerization Protocol:

A specific molar ratio of monomer, CTA, and initiator are dissolved in a suitable solvent in a

reaction vessel.

The solution is deoxygenated by purging with an inert gas (e.g., nitrogen or argon).

The reaction vessel is sealed and placed in a preheated oil bath at a specific temperature

(e.g., 70 °C) to initiate polymerization.

The polymerization is allowed to proceed for a predetermined time to achieve the desired

monomer conversion.

The reaction is quenched by cooling and exposing the mixture to air.

The resulting polymer is purified, for example, by precipitation in a non-solvent.

Photo-initiated RAFT Polymerization Protocol:

A solution of the TFEMA monomer and a suitable CTA (e.g., CTA2) is prepared in a reaction

vessel.[11]

The mixture is deoxygenated.

The vessel is exposed to a light source (e.g., white LED lamps) at room temperature to

initiate polymerization in the absence of an external radical source.[11]

The polymerization can be controlled by turning the light source on and off.[11]

After reaching the desired conversion, the polymer is isolated and purified.

Visualizations
Synthesis Pathway of 2,2,2-Trifluoroethyl Methacrylate
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Step 1: Formation of Methacryloyl Chloride

Step 2: Esterification

Methacrylic Acid

Methacryloyl Chloride

+ Thionyl Chloride
(DMF, Phenothiazine)

Thionyl Chloride

2,2,2-Trifluoroethyl
Methacrylate

+ 2,2,2-Trifluoroethanol
(DMAP)

2,2,2-Trifluoroethanol

Click to download full resolution via product page

Caption: Synthesis of 2,2,2-Trifluoroethyl Methacrylate.

Logical Relationship of TFEMA Properties and
Applications

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1197472?utm_src=pdf-body-img
https://www.benchchem.com/product/b1197472?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197472?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Properties of TFEMA

Resulting Applications

Trifluoromethyl Group

High Chemical ResistanceHydrophobicityLow Refractive Index Thermal Stability

Protective Coatings AdhesivesSurface TreatmentsOptical Materials

Biocompatibility (in polymers)

Dental Resins
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Caption: Properties and Applications of TFEMA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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